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For Researchers, Scientists, and Drug Development Professionals

Glacial acetic acid, the anhydrous or water-free form of acetic acid (CH₃COOH), is a

cornerstone solvent and reagent in both industrial and laboratory settings.[1][2] Its distinct

physicochemical properties make it a versatile medium for a wide array of chemical reactions

and processes. The term "glacial" is derived from its tendency to form ice-like crystals at

temperatures just below room temperature, specifically at about 16.6°C (61.9°F).[3][4][5] This

guide provides an in-depth exploration of the solvent characteristics of glacial acetic acid,

offering valuable insights for professionals in research, chemical synthesis, and drug

development.

Core Physicochemical Properties
The utility of glacial acetic acid as a solvent is fundamentally governed by its physical and

chemical properties. It is a colorless liquid with a characteristic pungent, vinegar-like odor.[3][5]

[6][7] Its status as a polar protic solvent is central to its behavior, enabling it to dissolve a broad

spectrum of compounds.[3][8][9][10]

Table 1: Physicochemical Properties of Glacial Acetic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b607438?utm_src=pdf-interest
https://www.adventchembio.com/chemistry-insights/applications-of-glacial-acetic-acid-in-chemicals-and-pharmaceuticals
https://www.adventchembio.com/chemistry-insights/glacial-acetic-acid-uses-benefits-applications
https://www.ysxlglacialaceticacid.com/news/glacialaceticacidisanexampleofwhichsolvent-11762.html
https://www.thoughtco.com/what-is-glacial-acetic-acid-4049300
https://www.benchchem.com/pdf/chemical_properties_of_glacial_acetic_acid_for_research.pdf
https://www.ysxlglacialaceticacid.com/news/glacialaceticacidisanexampleofwhichsolvent-11762.html
https://www.benchchem.com/pdf/chemical_properties_of_glacial_acetic_acid_for_research.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Acetic-Acid
https://www.atamanchemicals.com/glacial-acetic-acid_u26605/
https://www.ysxlglacialaceticacid.com/news/glacialaceticacidisanexampleofwhichsolvent-11762.html
https://en.wikipedia.org/wiki/Acetic_acid
http://www.chem.rochester.edu/notvoodoo/pages/sixty_solvents.php?page=acetic_acid
https://synapse.patsnap.com/article/what-is-the-mechanism-of-acetic-acid-glacial
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula CH₃COOH [5][8][11]

Molar Mass 60.052 g·mol⁻¹ [5][8][11]

Appearance
Clear, colorless liquid or

crystalline solid
[5][6][11]

Melting Point 16-17 °C (61-62 °F) [5][8]

Boiling Point 118-119 °C (244-246 °F) [8]

Density ~1.049 g/cm³ (liquid at 25°C) [5][6][8]

pKa (in water) 4.76 [4][5][8]

Dielectric Constant (ε) 6.2 [8][12][13][14]

Flash Point ~39-40 °C (102.2-104 °F) [5][6][7]

Solvent Characteristics and Miscibility
Glacial acetic acid's effectiveness as a solvent stems from its hydrophilic (polar) protic nature,

similar to water and ethanol.[4][8] Its moderate dielectric constant of 6.2 allows it to dissolve not

only polar compounds like inorganic salts and sugars but also non-polar compounds such as

oils.[8]

Key solvency features include:

Polar Protic Nature: The presence of a hydroxyl (-OH) group allows it to act as a hydrogen

bond donor, which is crucial for solvating anions and participating in reactions.[3]

Autoionization: Like water, glacial acetic acid undergoes autoionization, although to a lesser

extent. This self-ionization is represented by the equilibrium: 2CH₃COOH ⇌ CH₃COOH₂⁺ +

CH₃COO⁻.[15][16]

Broad Miscibility: It is miscible with a wide range of both polar and non-polar solvents,

including water, ethanol, ether, chloroform, and hexane.[8][9] However, its miscibility with
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longer-chain alkanes (starting with octane) is limited.[8] This broad miscibility makes it a

valuable co-solvent or reaction medium for reactants with differing polarities.

Role in Chemical Reactions and Synthesis
Glacial acetic acid is not merely an inert medium; it often plays an active role as a reactant,

catalyst, or dehydrating agent.[17][18][19]

3.1. Acid-Catalyzed Reactions As an acid, it serves as a proton donor, catalyzing reactions

such as esterification, hydrolysis, and rearrangements.[3][17] In Fischer esterification, it reacts

with alcohols to form esters, often acting as both the solvent and the acetyl source.[3][17]

3.2. Oxidation Reactions It is a preferred solvent for many oxidation reactions, capable of

dissolving both organic substrates and inorganic oxidizing agents.[18] For instance, it is used

with agents like chromium trioxide (in Jones oxidation) or sodium dichromate to oxidize

alcohols to ketones or aldehydes.[18][20] In these processes, it provides an acidic environment

that can stabilize intermediates and facilitate the reaction.[18][20]

3.3. Acetylation Reactions Glacial acetic acid can serve as an acetylating agent, introducing an

acetyl group into molecules like alcohols and amines, a fundamental transformation in organic

synthesis.[17][21]

3.4. Non-Aqueous Titrations In analytical chemistry, glacial acetic acid is a critical solvent for

the titration of weakly alkaline substances.[8][22] Because it is a much weaker base than water,

it enhances the basicity of weak bases, allowing them to be titrated with strong acids like

perchloric acid dissolved in acetic acid.[8][23][24] This "levelling effect" is crucial for the

quantification of many pharmaceutical compounds.[25]
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Figure 1: Logical workflow for non-aqueous titration in glacial acetic acid.

Applications in Drug Development and
Pharmaceuticals
The versatile solvent properties of glacial acetic acid make it indispensable in the

pharmaceutical industry.[21][26]

API Synthesis: It is widely used as a solvent and reagent in the synthesis of Active

Pharmaceutical Ingredients (APIs).[10][18][21] For example, it is employed in the production

of acetylated derivatives like aspirin.[21]

Drug Formulation: In drug formulations, it can act as a solvent to dissolve APIs for

incorporation into liquid dosage forms like syrups or injectables.[21][26]

pH Regulation: Maintaining optimal pH is critical for drug stability and efficacy.[21] Glacial

acetic acid is used to adjust the pH of formulations, ensuring the active ingredients remain

stable and effective over their shelf life.[21][26]

Analytical Techniques: It serves as a component of the mobile phase in analytical methods

like High-Performance Liquid Chromatography (HPLC) for the separation and quality control

of pharmaceutical products.[3][21]
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Figure 2: Relationship between properties and applications of glacial acetic acid.

Experimental Protocols
Detailed methodologies are crucial for reproducible scientific outcomes. Below are exemplary

protocols for common laboratory procedures involving glacial acetic acid.

5.1. Protocol: Determination of Compound Solubility

This protocol outlines a general method for determining the solubility of a solid compound in

glacial acetic acid at a specific temperature.

Preparation: Place a known volume (e.g., 10 mL) of glacial acetic acid into a jacketed glass

vessel maintained at a constant temperature (e.g., 25°C) using a circulating water bath.

Addition of Solute: Add a pre-weighed amount of the compound to the solvent while stirring

continuously with a magnetic stirrer.

Equilibration: Allow the mixture to stir for a set period (e.g., 24 hours) to ensure equilibrium is

reached. Observe the solution for any undissolved solid.

Saturation Check: If all the solid dissolves, add another known amount and repeat step 3.

Continue this process until a saturated solution is achieved (i.e., excess solid remains
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undissolved).

Sample Collection: Once equilibrium in the saturated solution is reached, stop the stirring

and allow the excess solid to settle. Carefully withdraw a known volume of the supernatant

using a pre-heated or temperature-equilibrated pipette to prevent precipitation.

Quantification: Determine the concentration of the dissolved compound in the collected

sample using a suitable analytical technique (e.g., HPLC, UV-Vis spectroscopy, or

gravimetric analysis after solvent evaporation).

Calculation: Express the solubility in appropriate units, such as g/100 mL or mol/L.
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Figure 3: Experimental workflow for determining compound solubility.
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5.2. Protocol: Non-Aqueous Titration of a Weak Base

This protocol describes the assay of a weakly basic substance using perchloric acid as the

titrant in a glacial acetic acid medium.

Titrant Preparation (0.1 N Perchloric Acid): Mix 8.5 mL of 72% perchloric acid with 900 mL of

glacial acetic acid. Add 30 mL of acetic anhydride (to react with residual water) and dilute to

1000 mL with glacial acetic acid. Allow the solution to stand for 24 hours before

standardization.[25]

Standardization: Accurately weigh a known amount of primary standard potassium hydrogen

phthalate (KHP), dissolve it in glacial acetic acid, add a few drops of crystal violet indicator,

and titrate with the prepared perchloric acid solution until the color changes from violet to

blue-green. Calculate the normality of the titrant.

Sample Preparation: Accurately weigh a quantity of the weakly basic analyte and dissolve it

in a suitable volume of glacial acetic acid.

Titration: Add 2-3 drops of crystal violet indicator to the sample solution. Titrate with the

standardized 0.1 N perchloric acid to the same blue-green endpoint observed during

standardization.

Calculation: Calculate the purity or content of the analyte based on the volume of titrant

consumed.

Safety and Handling
Glacial acetic acid is a corrosive and flammable liquid that requires careful handling.[6][7][27]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (nitrile is recommended), safety goggles or a face shield, and a lab coat.[27]

[28][29]

Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhaling the pungent and corrosive vapors.[27][28]
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Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[27][28] Keep it

separated from incompatible materials such as strong oxidizing agents, strong bases, and

metals.[27][29][30]

Spill Response: In case of a spill, evacuate the area. Use absorbent materials to contain the

spill and neutralize with a weak base like sodium bicarbonate before cleanup.[27]

First Aid: In case of skin contact, flush immediately with plenty of water for at least 15

minutes.[27][28] For eye contact, rinse cautiously with water for several minutes and seek

immediate medical attention.[27][31] If inhaled, move to fresh air.[27][28]

By understanding its fundamental properties and adhering to strict safety protocols,

researchers and drug development professionals can effectively harness the unique solvent

capabilities of glacial acetic acid for scientific innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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